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Compound of Interest

Compound Name:
(4-Benzylmorpholin-2-

ylmethyl)methylamine

Cat. No.: B589513 Get Quote

This guide provides essential safety information, handling protocols, and disposal procedures

for benzylmorpholine reagents. It is intended for researchers, scientists, and drug development

professionals to ensure a safe laboratory environment.

Frequently Asked Questions (FAQs)
Q1: What is benzylmorpholine and what are its primary hazards?

A1: Benzylmorpholine (C11H15NO) is a heterocyclic amine used as an intermediate in the

synthesis of pharmaceuticals and other chemical products.[1] The primary hazards associated

with benzylmorpholine include:

Acute Toxicity: Harmful if swallowed.[2][3]

Skin Irritation: Causes skin irritation.[2][4]

Eye Irritation: Causes serious eye irritation.[2][4]

Respiratory Irritation: May cause respiratory irritation upon inhalation.[2][5]

Reactivity: Can react violently with strong oxidizing agents.[1][6]

Combustibility: The material is considered combustible.[7]
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Q2: What are the immediate first aid procedures for exposure to benzylmorpholine?

A2: In case of any exposure, seek medical attention immediately and show the safety data

sheet to the attending physician.[8]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing

contact lenses if present and easy to do.[6][8]

Skin Contact: Take off contaminated clothing immediately. Flush skin with running water for

at least 15 minutes.[6][8]

Inhalation: Move the person to fresh air. If breathing is difficult or stops, provide artificial

respiration.[6][8]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and never give anything by

mouth to an unconscious person.[6][8]

Q3: What Personal Protective Equipment (PPE) is mandatory when handling

benzylmorpholine?

A3: To minimize exposure, a comprehensive PPE approach is required. Always handle this

chemical in a well-ventilated area or a chemical fume hood.[6][9] The following PPE should be

worn:

Eye/Face Protection: Chemical safety goggles and/or a face shield.[8][10]

Hand Protection: Chemically resistant gloves (e.g., nitrile rubber). Gloves must be inspected

before use and disposed of properly after.[8]

Body Protection: A lab coat or protective suit. For larger quantities, an impervious suit may

be necessary.[6][10]

Respiratory Protection: If working outside a fume hood or if vapors/mists are generated, use

a NIOSH-approved respirator with appropriate cartridges (e.g., type ABEK-P2).[8]

Q4: How should I properly store benzylmorpholine reagents?
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A4: Benzylmorpholine should be stored in a tightly closed container in a cool, dry, and well-

ventilated area.[6] Keep it away from incompatible substances such as strong oxidizing agents

and sources of ignition like heat or open flames.[6] The storage area should be secure and

accessible only to authorized personnel.

Q5: What materials are incompatible with benzylmorpholine?

A5: Benzylmorpholine is incompatible with strong oxidizing agents.[6] Contact with these

materials can lead to violent reactions.[1] It is also crucial to avoid conditions that could lead to

dust generation for solid forms and to keep the reagent away from heat and all sources of

ignition.[6]

Troubleshooting Guides
Problem: I have spilled a small amount of benzylmorpholine in the fume hood.

Solution:

Ensure personal protective equipment is worn correctly.

Contain the spill using an inert, non-combustible absorbent material like sand, diatomaceous

earth, or vermiculite.[6][9]

Do not allow the spill to enter drains or waterways.[8]

Carefully sweep or scoop the absorbed material into a suitable, labeled container for

hazardous waste disposal.[6][8]

Decontaminate the area with an appropriate solvent and then wash with soap and water.

Dispose of all contaminated materials (including gloves and wipes) as hazardous waste.

Problem: My skin or eyes came into contact with benzylmorpholine.

Solution:

For Skin Contact: Immediately proceed to the nearest safety shower. Remove all

contaminated clothing while flushing the affected area with copious amounts of water for at
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least 15 minutes. Seek immediate medical attention.[6]

For Eye Contact: Immediately go to an eyewash station. Hold the eyelids open and flush the

eyes with a continuous stream of water for at least 15 minutes. Remove contact lenses if

possible. Seek immediate medical attention.[6]

Problem: I suspect a container of benzylmorpholine is leaking.

Solution:

Do not handle the container without appropriate PPE, including gloves and eye protection.

If safe to do so, move the container to a secondary containment unit or a chemical fume

hood.

Assess the extent of the leak. If it is significant, evacuate the immediate area and alert your

institution's Environmental Health and Safety (EHS) department.

If the leak is minor, place the container in a larger, sealed, and labeled container.

Treat any spilled material as per the spill cleanup procedure above.

Data and Experimental Protocols
Data Presentation
Table 1: Physicochemical Data for Benzylmorpholine Isomers
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Property
3-
Benzylmorpholine

4-
Benzylmorpholine
(N-
Benzylmorpholine)

Reference(s)

Molecular Formula C₁₁H₁₅NO C₁₁H₁₅NO [1]

Molecular Weight ~177.24 g/mol 177.25 g/mol [1][2]

Appearance Colorless liquid
Colorless to pale

yellow liquid
[1]

Melting Point -23°C to -18°C

194°C (Note: This

value appears

anomalous)

[1]

Boiling Point 162°C to 164°C
~309°C (rough

estimate)
[1]

Flash Point Not Specified 74.6°C [1]

Density Not Specified 1.0387 g/cm³ [1]

CAS Number 131887-48-4 10316-00-4 [4]

Note: Data may vary between suppliers and isomers. Always refer to the specific Safety Data

Sheet (SDS) for the product in use.

Experimental Protocols
Protocol 1: Standard Procedure for Handling Benzylmorpholine

Preparation: Before starting, review the Safety Data Sheet (SDS). Designate a work area

within a certified chemical fume hood. Ensure a spill kit and emergency equipment

(eyewash, safety shower) are accessible.[10]

Personal Protective Equipment (PPE): Don the required PPE: chemical safety goggles, a

face shield, a lab coat, and chemically resistant gloves.
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Aliquotting/Weighing: Perform all transfers of benzylmorpholine inside the fume hood to

prevent vapor inhalation.[10] Use a calibrated pipette or syringe for liquids. If weighing a

solid form, use a tared container to avoid contaminating the balance.

Reaction Setup: Add the reagent to the reaction vessel slowly. If the reaction is potentially

exothermic, prepare an ice bath for cooling.[10] Ensure the setup is secure.

Post-Experiment: After the experiment is complete, quench the reaction carefully if

necessary. Decontaminate all glassware and equipment that came into contact with the

reagent.

Cleanup: Clean the work area thoroughly. Dispose of all contaminated disposable materials

in a dedicated hazardous waste container. Wash hands thoroughly after removing gloves.

Protocol 2: Procedure for Waste Disposal

Disclaimer: All waste disposal must comply with local, state, and federal regulations. Consult

your institution's EHS department for specific guidance.[11]

Segregation: Do not mix benzylmorpholine waste with other waste streams unless

compatibility has been confirmed.[10] Collect all liquid and solid waste contaminated with

benzylmorpholine in separate, dedicated containers.

Containerization: Use a chemically resistant, sealable container clearly labeled "Hazardous

Waste: Benzylmorpholine".[11] List all components and approximate percentages.

Accumulation: Store the sealed waste container in a designated, well-ventilated, and secure

satellite accumulation area.[11]

Disposal: Contact a licensed professional waste disposal service or your institution's EHS

department to arrange for pickup and disposal.[8][11] Incineration in a chemical incinerator

with an afterburner and scrubber is a common disposal method for such organic compounds.

[8]

Visual Guides
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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